Cas no 50702-03-9 (2-(4-methylbenzenesulfonyl)ethan-1-amine)
50702-03-9 structure
Product Name:2-(4-methylbenzenesulfonyl)ethan-1-amine
CAS No:50702-03-9
MF:C9H13NO2S
MW:199.27002120018
MDL:MFCD06212663
CID:1006988
PubChem ID:4339463
Update Time:2025-04-20
2-(4-methylbenzenesulfonyl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- ETHANAMINE,2-[(4-METHYLPHENYL)SULFONYL]-
- 2-(4-methylphenyl)sulfonylethanamine
- 2-(TOLUENE-4-SULFONYL)-ETHYLAMINE
- 2-[(4-methylphenyl)sulfonyl]ethanamine
- 2-(4-methylbenzenesulfonyl)ethan-1-amine
- 50702-03-9
- DTXSID20402087
- DB-260484
- 2-[(4-Methylphenyl)sulfonyl ]ethanamine
- 2-[(4-METHYLPHENYL)SULFONYL]-1-ETHANAMINE
- AKOS000196147
- 2-Tosylethanamine
- STK661754
- EN300-241641
- 2-(4-methylbenzenesulfonyl)ethanamine
- 2-[(4-Methylbenzene)sulfonyl]ethanamine
- SCHEMBL2778514
-
- MDL: MFCD06212663
- Inchi: 1S/C9H13NO2S/c1-8-2-4-9(5-3-8)13(11,12)7-6-10/h2-5H,6-7,10H2,1H3
- InChI Key: CQTYBCCVEBZJEX-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(CCN)(=O)=O
Computed Properties
- Exact Mass: 199.067
- Monoisotopic Mass: 199.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.5A^2
- XLogP3: 0.6
2-(4-methylbenzenesulfonyl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-241641-0.05g |
2-(4-methylbenzenesulfonyl)ethan-1-amine |
50702-03-9 | 95% | 0.05g |
$265.0 | 2024-06-19 | |
| Enamine | EN300-241641-0.1g |
2-(4-methylbenzenesulfonyl)ethan-1-amine |
50702-03-9 | 95% | 0.1g |
$277.0 | 2024-06-19 | |
| Enamine | EN300-241641-0.25g |
2-(4-methylbenzenesulfonyl)ethan-1-amine |
50702-03-9 | 95% | 0.25g |
$290.0 | 2024-06-19 | |
| Enamine | EN300-241641-0.5g |
2-(4-methylbenzenesulfonyl)ethan-1-amine |
50702-03-9 | 95% | 0.5g |
$302.0 | 2024-06-19 | |
| Enamine | EN300-241641-1.0g |
2-(4-methylbenzenesulfonyl)ethan-1-amine |
50702-03-9 | 95% | 1.0g |
$315.0 | 2024-06-19 | |
| Enamine | EN300-241641-2.5g |
2-(4-methylbenzenesulfonyl)ethan-1-amine |
50702-03-9 | 95% | 2.5g |
$637.0 | 2024-06-19 | |
| Enamine | EN300-241641-5.0g |
2-(4-methylbenzenesulfonyl)ethan-1-amine |
50702-03-9 | 95% | 5.0g |
$1175.0 | 2024-06-19 | |
| Enamine | EN300-241641-10.0g |
2-(4-methylbenzenesulfonyl)ethan-1-amine |
50702-03-9 | 95% | 10.0g |
$2250.0 | 2024-06-19 | |
| Enamine | EN300-241641-1g |
2-(4-methylbenzenesulfonyl)ethan-1-amine |
50702-03-9 | 1g |
$315.0 | 2023-09-15 | ||
| Enamine | EN300-241641-5g |
2-(4-methylbenzenesulfonyl)ethan-1-amine |
50702-03-9 | 5g |
$1175.0 | 2023-09-15 |
2-(4-methylbenzenesulfonyl)ethan-1-amine Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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